Cas no 1334370-17-0 (N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide)
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
- AKOS024534203
- VU0533892-1
- N-(9H-fluoren-2-yl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)acetamide
- N-(9H-fluoren-2-yl)-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)acetamide
- 1334370-17-0
- F6169-0181
-
- Inchi: 1S/C22H17N5O2/c28-21(14-27-22(29)9-8-20(25-27)26-11-3-10-23-26)24-17-6-7-19-16(13-17)12-15-4-1-2-5-18(15)19/h1-11,13H,12,14H2,(H,24,28)
- InChI Key: OXNRCWBJBFFANY-UHFFFAOYSA-N
- SMILES: O=C(CN1C(C=CC(N2C=CC=N2)=N1)=O)NC1C=CC2C3C=CC=CC=3CC=2C=1
Computed Properties
- Exact Mass: 383.13822480g/mol
- Monoisotopic Mass: 383.13822480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 79.6Ų
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6169-0181-2μmol |
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide |
1334370-17-0 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F6169-0181-1mg |
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide |
1334370-17-0 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6169-0181-2mg |
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide |
1334370-17-0 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6169-0181-3mg |
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide |
1334370-17-0 | 90%+ | 3mg |
$63.0 | 2023-05-20 |
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide: A Comprehensive Overview
The compound with CAS No 1334370-17-0, known as N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide, has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural features and potential biological activities. This compound is a complex molecule that integrates a fluorenyl group, a pyridazine ring, and a pyrazole moiety, making it a promising candidate for various applications in medicinal chemistry.
Recent studies have highlighted the importance of fluorenyl groups in enhancing the pharmacokinetic properties of drugs. The fluorenyl moiety in this compound contributes to its lipophilicity, which is crucial for crossing biological membranes and achieving optimal drug delivery. Additionally, the pyridazine ring within the structure is known for its ability to participate in hydrogen bonding and π-interactions, which are essential for molecular recognition and binding to target proteins.
The presence of a pyrazole moiety further adds to the compound's versatility. Pyrazole rings are well-known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's bioactivity. Recent research has demonstrated that such heterocyclic structures can enhance the stability and selectivity of drug molecules, making them valuable components in modern drug design.
One of the most intriguing aspects of this compound is its potential as an antitumor agent. Studies have shown that analogs of this compound exhibit significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, the compound's ability to modulate cellular signaling pathways makes it a compelling candidate for targeted cancer therapy.
In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory effects. Research indicates that it can inhibit pro-inflammatory cytokines and reduce oxidative stress in experimental models of inflammation. This dual functionality underscores the compound's potential as a multi-target therapeutic agent.
The synthesis of N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-y]acetamide involves a series of intricate organic reactions, including coupling reactions, cyclizations, and functional group transformations. The development of efficient synthetic routes has been a focus of recent research efforts, with chemists aiming to improve yield and purity while minimizing environmental impact.
From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions. Moreover, computational studies have been conducted to predict the compound's interaction with potential biological targets, further aiding in its optimization for therapeutic applications.
Looking ahead, the future of this compound lies in its further development as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical trials. The integration of artificial intelligence (AI) tools into drug discovery pipelines may also play a pivotal role in refining its pharmacokinetic properties and minimizing adverse effects.
In conclusion, N-(9H-fluoren-2-yll)-2-[6-oxyo...acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a leading contender in the quest for novel therapeutic agents against cancer and inflammatory diseases. As research continues to unfold, this compound holds immense potential to contribute significantly to the field of personalized medicine.
1334370-17-0 (N-(9H-fluoren-2-yl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)